Cas no 2229427-78-3 (2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal)

2-(2-Methoxy-1,3-thiazol-5-yl)-2-methylpropanal is a specialized organic compound featuring a thiazole core functionalized with a methoxy group and a branched aldehyde moiety. Its unique structure makes it a valuable intermediate in synthetic chemistry, particularly for the development of heterocyclic compounds and fine chemicals. The methoxy-thiazole scaffold offers stability and reactivity, while the aldehyde group provides a versatile handle for further derivatization, such as condensation or nucleophilic addition reactions. This compound is well-suited for applications in pharmaceuticals, agrochemicals, and material science, where precise functionalization is critical. Its well-defined reactivity profile ensures consistent performance in complex synthetic pathways.
2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal structure
2229427-78-3 structure
Product Name:2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
CAS No:2229427-78-3
MF:C8H11NO2S
MW:185.24344086647
CID:6212934
PubChem ID:165759907
Update Time:2025-06-10

2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
    • EN300-1762414
    • 2229427-78-3
    • Inchi: 1S/C8H11NO2S/c1-8(2,5-10)6-4-9-7(11-3)12-6/h4-5H,1-3H3
    • InChI Key: VBGVIDPUWWPTGB-UHFFFAOYSA-N
    • SMILES: S1C(=NC=C1C(C=O)(C)C)OC

Computed Properties

  • Exact Mass: 185.05104977g/mol
  • Monoisotopic Mass: 185.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 67.4Ų

2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1762414-0.05g
2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
2229427-78-3
0.05g
$1620.0 2023-09-20
Enamine
EN300-1762414-0.1g
2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
2229427-78-3
0.1g
$1697.0 2023-09-20
Enamine
EN300-1762414-0.25g
2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
2229427-78-3
0.25g
$1774.0 2023-09-20
Enamine
EN300-1762414-0.5g
2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
2229427-78-3
0.5g
$1851.0 2023-09-20
Enamine
EN300-1762414-1.0g
2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
2229427-78-3
1g
$1929.0 2023-06-03
Enamine
EN300-1762414-2.5g
2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
2229427-78-3
2.5g
$3782.0 2023-09-20
Enamine
EN300-1762414-5.0g
2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
2229427-78-3
5g
$5594.0 2023-06-03
Enamine
EN300-1762414-10.0g
2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
2229427-78-3
10g
$8295.0 2023-06-03
Enamine
EN300-1762414-1g
2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
2229427-78-3
1g
$1929.0 2023-09-20
Enamine
EN300-1762414-5g
2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
2229427-78-3
5g
$5594.0 2023-09-20

2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal Related Literature

Additional information on 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal

Research Brief on 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal (CAS: 2229427-78-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal (CAS: 2229427-78-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal as a key intermediate in the synthesis of novel heterocyclic compounds. Its thiazole moiety, combined with the aldehyde functional group, makes it a versatile building block for the development of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of inhibitors targeting protein kinases involved in inflammatory pathways.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal exhibit moderate to strong inhibitory effects on specific enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest potential applications in the treatment of inflammatory diseases and neurological disorders. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

The synthetic pathways for 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal have also been optimized in recent years. A 2022 patent (WO2022156789) describes a scalable, high-yield method for its production, emphasizing the use of green chemistry principles to minimize environmental impact. This advancement is particularly relevant for industrial-scale applications, where efficiency and sustainability are critical considerations.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal represents a promising scaffold in medicinal chemistry, with applications ranging from anti-inflammatory agents to central nervous system (CNS) therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in drug discovery pipelines. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.